2-[[(1-Ethylpyrazole-4-carbonyl)amino]methyl]-3-(4-methylphenyl)propanoic acid

• IUPAC Name: 2-[[(1-ethylpyrazole-4-carbonyl)amino]methyl]-3-(4-methylphenyl)propanoic acid
• InChI: InChI=1S/C17H21N3O3/c1-3-20-11-15(10-19-20)16(21)18-9-14(17(22)23)8-13-6-4-12(2)5-7-13/h4-7,10-11,14H,3,8-9H2,1-2H3,(H,18,21)(H,22,23)
• InChI Key: XINZUUFKVJLZEZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C(=O)NCC(CC2=CC=C(C=C2)C)C(=O)O
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

2-[[(1-Ethylpyrazole-4-carbonyl)amino]methyl]-3-(4-methylphenyl)propanoic acid, also known as Etoricoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain and inflammation associated with arthritis, osteoarthritis, and other musculoskeletal disorders. Etoricoxib belongs to the class of drugs known as cyclooxygenase-2 (COX-2) inhibitors, which work by inhibiting the production of prostaglandins, the chemicals responsible for pain and inflammation.

Mechanism of Action

2-[[(1-Ethylpyrazole-4-carbonyl)amino]methyl]-3-(4-methylphenyl)propanoic acid works by selectively inhibiting the activity of the COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2, this compound reduces the production of prostaglandins and thereby reduces pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing pain and inflammation in various animal models of arthritis and other inflammatory disorders. It has also been shown to have a beneficial effect on joint damage and cartilage degradation in animal models of osteoarthritis.

Advantages and Limitations for Lab Experiments

2-[[(1-Ethylpyrazole-4-carbonyl)amino]methyl]-3-(4-methylphenyl)propanoic acid is a potent and selective COX-2 inhibitor that has been extensively studied for its potential therapeutic applications in the treatment of various inflammatory disorders. However, it is important to note that this compound has some limitations in terms of its use in laboratory experiments. For example, it can be difficult to obtain pure samples of this compound for use in experiments, and its use may be restricted due to its potential toxicity and side effects.

Future Directions

There are several potential future directions for research on 2-[[(1-Ethylpyrazole-4-carbonyl)amino]methyl]-3-(4-methylphenyl)propanoic acid. One area of interest is the development of new and improved formulations of this compound that can enhance its therapeutic efficacy and reduce its potential toxicity and side effects. Another area of interest is the investigation of the potential use of this compound in the treatment of other inflammatory disorders, such as inflammatory bowel disease and psoriasis. Additionally, further research is needed to better understand the mechanisms of action of this compound and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 2-[[(1-Ethylpyrazole-4-carbonyl)amino]methyl]-3-(4-methylphenyl)propanoic acid involves the condensation of 1-ethyl-1H-pyrazole-4-carboxylic acid with 4-methylbenzene-1-sulfonyl chloride, followed by the reduction of the resulting sulfonyl derivative with sodium borohydride. The resulting product is then esterified with 3-(4-methylphenyl)propanoic acid to yield this compound.

Scientific Research Applications

2-[[(1-Ethylpyrazole-4-carbonyl)amino]methyl]-3-(4-methylphenyl)propanoic acid has been extensively studied for its potential therapeutic applications in the treatment of various inflammatory disorders, including arthritis, osteoarthritis, and rheumatoid arthritis. It has also been investigated for its potential use in the treatment of other conditions, such as acute pain, chronic low back pain, and gout.